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Compound of Interest

Compound Name: Helional

Cat. No.: B122354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of

Helional (α-Methyl-1,3-benzodioxole-5-propanal), a synthetic aromatic aldehyde crucial in the

fragrance and formulation industries. Understanding these core properties is essential for its

effective incorporation, stabilization, and performance in various product matrices, from fine

fragrances to personal care and household products.

Chemical Identity and Olfactory Profile
Helional, chemically known as 3-(1,3-Benzodioxol-5-yl)-2-methylpropanal, is a synthetic

hydrocinnamaldehyde.[1] It is a colorless to pale yellow liquid recognized for its distinctive

fresh, green, and floral scent, often with notes of cyclamen, ozone, and new mown hay.[2][3]

This unique olfactory profile makes it a valuable component for creating marine, aquatic, and

fresh floral accords in a wide range of consumer products.[4][5]

Physicochemical Properties
A comprehensive understanding of Helional's physicochemical parameters is fundamental for

predicting its behavior during formulation, manufacturing, and storage. The following tables

summarize key quantitative data.

Table 1: Core Physicochemical Data for Helional
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₃ [2][6]

Molecular Weight 192.21 g/mol [7][8][9]

CAS Number 1205-17-0 [2][6]

Appearance Colorless to pale yellow liquid [4][6][10]

Density 1.159 - 1.167 g/cm³ at 20°C [6][11][12][13]

Boiling Point

282 °C at 760 mmHg

(Atmospheric Pressure) 128

°C at 3 Torr 97-99 °C at 6

mmHg

[6][8][11] [7] [12]

Melting Point

94 °C (Note: This value is

anomalous as Helional is a

liquid at room temperature) -20

°C

[7][14] [10]

Flash Point 100 °C - 126 °C (>230 °F) [7][8][12][14]

Vapor Pressure
0.000288 - 0.003 mmHg at 23-

25°C
[2][8][14]

Refractive Index 1.531 - 1.538 at 20°C [7][8][13][14]

logP (n-octanol/water) 1.368 - 2.2 [2][7][8][15]

Water Solubility
Insoluble / Limited (approx.

0.25 - 0.34 g/L at 25°C)
[7][11][13][15][16]

Solvent Solubility Soluble in alcohols and oils [5][15][17][18]

Note on Melting Point: There is a significant discrepancy in the reported melting point. Given

that Helional is consistently described as a liquid at room temperature, the value of -20°C is

more plausible as a freezing point.[10] The higher value of 94°C may be erroneous or refer to a

different, unstated condition.[7][14]

Formulation and Stability Considerations
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Helional's performance and stability are highly dependent on the formulation matrix. It is widely

used in perfumes, lotions, shampoos, soaps, and detergents.[16][17][19]

Table 2: Stability and Performance of Helional in Various Formulations

Product Type Performance Stability Source(s)

Fine Fragrance

(Alcoholic)
Good Excellent [2]

Soap Good Very Good [2][20]

Shampoo / Liquid

Soap
Good Good [20][21]

Powder Detergent Moderate Moderate [2]

Fabric Conditioner Moderate Poor [2]

Candles Good Good [10][21]

Key Stability Factors:

pH: As an aldehyde, Helional is susceptible to oxidation, especially at extreme pH values.

Formulations should be maintained within a suitable pH range to prevent degradation.

Acetal Formation: In alcoholic solutions, such as fine fragrances, aldehydes like Helional
can react with the alcohol (e.g., ethanol) to form diethylacetals. While this reaction can occur,

it may not significantly impact the overall odor profile.[22]

Schiff Base Formation: Helional can react with primary amines, such as Methyl Anthranilate

(a common fragrance ingredient), to form a Schiff base. This reaction can lead to

discoloration (darkening) over time and alter the scent profile.[22][23]

Stabilizers: To enhance shelf-life, Helional may be supplied with a stabilizer, such as 0.1%

TBHQ (tert-Butylhydroquinone).[13]

Storage: For optimal stability, Helional should be stored in tightly sealed containers in a cool,

dry, and dark place, protected from heat and light, potentially under a nitrogen atmosphere.
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[13][15]

Synthesis and Potential Reactions
The most common industrial synthesis of Helional involves a two-step process starting from

piperonal (heliotropin) and propanal.[6][16][22]

Crossed-Aldol Condensation: Piperonal and propanal undergo a crossed-aldol condensation

reaction to form an unsaturated aldehyde intermediate.

Selective Hydrogenation: The carbon-carbon double bond of the intermediate is selectively

hydrogenated to yield the final racemic product, Helional.[6][16][22]

Piperonal (Heliotropin)

Propanal

Unsaturated Aldehyde
Intermediate

Aldol Condensation
Helional (Racemic)

Selective Hydrogenation

H₂ / Catalyst

Click to download full resolution via product page

Common industrial synthesis pathway for Helional.

While generally stable, the aldehyde functional group in Helional is its most reactive site. The

diagram below illustrates two key potential reactions in formulation environments.
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Potential reactions of Helional in formulation.

Analytical Methodologies and Experimental
Protocols
The quantification and identification of Helional in raw materials and finished products are

typically performed using chromatographic techniques. While specific validated methods for

Helional in every matrix are proprietary, a general protocol based on standard methods for

aldehyde analysis can be established.[24][25]

This protocol outlines a standard approach for the quantitative analysis of Helional in a liquid

formulation (e.g., fragrance oil, lotion base).

1. Objective: To determine the concentration of Helional in a sample matrix.

2. Materials and Equipment:

Gas Chromatograph with Mass Spectrometric detector (GC-MS)

Autosampler
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Appropriate GC column (e.g., DB-5ms, HP-5ms, or similar non-polar column)

Helional analytical standard

Internal standard (e.g., Tetradecane, if required)

High-purity solvents (e.g., Ethanol, Hexane)

Volumetric flasks, pipettes, and vials

3. Standard Preparation:

Stock Solution: Accurately weigh a known amount of Helional standard and dissolve it in a

suitable solvent (e.g., ethanol) in a volumetric flask to create a stock solution of known

concentration (e.g., 1000 µg/mL).

Calibration Standards: Prepare a series of calibration standards by performing serial

dilutions of the stock solution to cover the expected concentration range of the analyte in the

samples.

4. Sample Preparation:

Accurately weigh a known amount of the formulation sample into a volumetric flask.

If using an internal standard, add a known amount to the flask.

Dilute the sample with a suitable solvent to a final volume. The dilution factor should ensure

the final concentration of Helional falls within the linear range of the calibration curve.

Vortex or sonicate to ensure homogeneity.

Filter the extract through a 0.45 µm filter, if necessary, before transferring to a GC vial.

5. GC-MS Conditions (Typical):

Injector Temperature: 250°C

Injection Mode: Split (e.g., 50:1 ratio)
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Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold: 5 minutes at 280°C

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Scan mode for identification and Selected Ion Monitoring (SIM) mode for

quantification, using characteristic ions of Helional.

6. Data Analysis:

Generate a calibration curve by plotting the peak area of the Helional standard against its

concentration.

Determine the concentration of Helional in the prepared sample by comparing its peak area

to the calibration curve.

Calculate the final concentration in the original sample by accounting for the initial sample

weight and dilution factor.

The following diagram illustrates a typical workflow for the quality control and analysis of

Helional in a formulated product.
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General workflow for quantitative analysis of Helional.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b122354?utm_src=pdf-body-img
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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